Cas no 1564546-11-7 (3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 1564546-11-7
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 5750303
• PubChem ID: 105476989
• Update Time: 2025-06-08

3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-[3-(trifluoromethyl)phenyl]propan-1-amine
• 1564546-11-7
• EN300-1933292
• 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine

• Inchi： 1S/C10H11F4N/c11-9(4-5-15)7-2-1-3-8(6-7)10(12,13)14/h1-3,6,9H,4-5,15H2
• InChI Key： VTTJMMQYHPHDBB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1)CCN

Computed Properties

• Exact Mass: 221.08276200g/mol
• Monoisotopic Mass: 221.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine

Professional Introduction to Compound with CAS No. 1564546-11-7 and Product Name: 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine

The compound identified by the CAS number 1564546-11-7 and the product name 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential therapeutic applications. The presence of both a fluorine atom and a trifluoromethyl group in its aromatic ring system contributes to its distinct chemical properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, the pharmaceutical industry has increasingly focused on the synthesis and characterization of fluorinated aromatic compounds. These molecules often exhibit enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The specific substitution pattern in 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine is particularly noteworthy, as it combines the benefits of fluorine substitution with the steric influence of the trifluoromethyl group. This combination can lead to potent interactions with biological targets, making it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of neurological disorders. Fluorinated aromatic compounds have shown promise in treating conditions such as Alzheimer's disease, Parkinson's disease, and other central nervous system (CNS) disorders. The fluorine atom can enhance blood-brain barrier penetration, while the trifluoromethyl group can improve binding affinity to specific receptors or enzymes involved in these pathologies. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes implicated in neurodegenerative processes.

Furthermore, the structural motif of 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine has implications in oncology research. The trifluoromethyl group is known to enhance lipophilicity and metabolic stability, which are critical factors for developing effective anticancer agents. Recent research has demonstrated that fluorinated analogs of this compound can exhibit significant antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The amine functional group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of these molecules for specific therapeutic applications.

The synthesis of 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine involves sophisticated organic transformations that highlight the expertise required in modern pharmaceutical chemistry. Key steps include the introduction of the fluorine atom at the desired position on the aromatic ring, followed by the addition of the trifluoromethyl group. These steps often require advanced catalytic systems and precise reaction conditions to ensure high yield and purity. The development of efficient synthetic routes is crucial for scaling up production and making these compounds accessible for preclinical and clinical studies.

From a computational chemistry perspective, 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine has been extensively studied using various molecular modeling techniques. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. Advanced computational methods such as molecular dynamics simulations, quantum mechanics calculations, and docking studies have been employed to predict binding affinities and identify potential lead compounds for further optimization. Such computational approaches are indispensable in modern drug discovery pipelines, enabling researchers to design more effective and targeted therapeutics.

The pharmacokinetic properties of 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine are also a subject of intense investigation. Fluorinated compounds are known for their favorable pharmacokinetic profiles, including increased bioavailability and prolonged half-life. Understanding how fluorine substitution affects these properties is crucial for optimizing drug candidates for clinical use. Preclinical studies have shown that this compound exhibits promising pharmacokinetic characteristics when tested in animal models, suggesting its potential as a viable therapeutic agent.

In conclusion, 3-fluoro-3-3-(trifluoromethyl)phenylpropan-1-amine represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of fluorinated compounds continues to grow, so too will our ability to harness their therapeutic potential for treating some of humanity's most challenging diseases.